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This guide provides a framework for comparing the kinetics of Tetrahydrosarcinapterin
(H4SPT) synthase homologs. While direct comparative kinetic data for various H4SPT
synthase homologs is not readily available in existing literature, this document outlines the
necessary experimental protocols and data presentation structures to facilitate such a
comparison.

Introduction to Tetrahydrosarcinapterin Synthase

Tetrahydrosarcinapterin (H4SPT) synthase is a crucial enzyme in the metabolic pathway of
methanogenic archaea, particularly those that utilize the aceticlastic pathway for methane
production.[1][2] This enzyme catalyzes the ATP-dependent ligation of L-glutamate to
tetrahydromethanopterin (H4MPT), forming HASPT. HASPT then serves as a C1 carrier in the
subsequent steps of methanogenesis. Understanding the kinetic properties of H4SPT synthase
homologs from different methanogenic species is vital for comprehending their metabolic
efficiencies and adaptations to diverse environments.

Metabolic Role in Aceticlastic Methanogenesis

In the aceticlastic pathway, acetate is converted to methane and carbon dioxide. H4SPT
synthase plays a key role in this pathway by providing the necessary cofactor for the transfer of
the methyl group from acetyl-CoA. The pathway is central to the carbon cycle in anaerobic
environments.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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